N-{4-[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-[1,4'-bipiperidine]-1'-yl)sulfonyl]-3-methylphenyl}acetamide

• IUPAC Name: N-[4-[4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]piperidin-1-yl]sulfonyl-3-methylphenyl]acetamide
• InChI: InChI=1S/C25H30ClF3N4O4S/c1-16-13-19(31-17(2)34)3-4-23(16)38(35,36)33-11-5-20(6-12-33)32-9-7-21(8-10-32)37-24-22(26)14-18(15-30-24)25(27,28)29/h3-4,13-15,20-21H,5-12H2,1-2H3,(H,31,34)
• InChI Key: BSOACXIJOAVJQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)N2CCC(CC2)N3CCC(CC3)OC4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C25H30ClF3N4O4S
• Molecular Weight: 575.0 g/mol

Description

The compound contains several functional groups including a sulfonyl group (-SO2-), an acetamide group (-NHCOCH3), a bipiperidine group, and a pyridine ring with a trifluoromethyl group (-CF3) and a chlorine atom attached. These functional groups could potentially give the compound a variety of chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyridine ring and the bipiperidine group could potentially impart some rigidity to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the trifluoromethyl group could increase the compound’s lipophilicity (fat-solubility), which could affect its behavior in biological systems.

Scientific Research Applications

Antithrombotic Properties

Compounds with similar structural features have been studied for their antithrombotic properties. For instance, SSR182289A, a novel, potent, and selective thrombin inhibitor, demonstrates potent oral antithrombotic properties in animal venous, arterio-venous shunt, and arterial thrombosis models (Lorrain et al., 2003).

Synthetic Chemistry Applications

The rearrangement of 4-amino-3-halo-pyridines by nucleophilic aromatic substitution has been described, showcasing the versatility of pyridine derivatives in synthetic chemistry (Getlik et al., 2013).

Materials Science

In materials science, novel soluble fluorinated polyamides containing pyridine and sulfone moieties have been synthesized, demonstrating applications in creating materials with specific thermal and mechanical properties (Liu et al., 2013).

Antifungal Activities

Research into N-pyridin-2-yl substituted [4-methylphenylsulphonamido] acetamides has shown these compounds to possess significant antifungal activity against Candida albican and Aspergillus niger, highlighting their potential in developing new antifungal agents (Ugwu & Okoro, 2014).

Anticancer and PI3K Inhibition

The modification of specific acetamide compounds to include alkylurea moieties has been studied for their antiproliferative activities against cancer cell lines and their ability to inhibit PI3Ks and mTOR, indicating potential applications in cancer therapy (Wang et al., 2015).

Safety and Hazards

Based on the functional groups present, this compound could potentially pose certain hazards. For example, compounds containing a trifluoromethyl group can be harmful if swallowed, inhaled, or in contact with skin.